Cas no 1443306-13-5 (3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL)

3-Chloro-5-fluoro-[1,1-biphenyl]-3-thiol is a specialized biphenyl derivative featuring chloro and fluoro substituents along with a thiol functional group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and materials science applications. The presence of both halogen and thiol groups allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and metal coordination. Its structural rigidity and electronic properties make it suitable for designing biologically active molecules or functionalized ligands. The compound's stability and well-defined reactivity profile enhance its utility in precision synthesis. Proper handling is required due to the thiol group's sensitivity to oxidation.

3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL structure

1443306-13-5 structure

Product Name:3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL

CAS No:1443306-13-5

MF:C₁₂H₈ClFS

MW:238.708324432373

MDL:MFCD20036239

CID:5150814

PubChem ID:91658210

Update Time:2026-03-03

3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL Chemical and Physical Properties

Names and Identifiers

- 3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL
- [1,1'-Biphenyl]-3-thiol, 3'-chloro-5'-fluoro-
- MDL： MFCD20036239
- Inchi： 1S/C12H8ClFS/c13-10-4-9(5-11(14)7-10)8-2-1-3-12(15)6-8/h1-7,15H
- InChI Key： PYTRTFRAWAIYAT-UHFFFAOYSA-N
- SMILES： C1(C2=CC(F)=CC(Cl)=C2)=CC=CC(S)=C1

Computed Properties

Exact Mass: 238.0019273g/mol
Monoisotopic Mass: 238.0019273g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 1Å²

3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB434762-1 g	3-(3-Chloro-5-fluorophenyl)thiophenol; .	1443306-13-5		1g	€594.40	2023-06-16
abcr	AB434762-5 g	3-(3-Chloro-5-fluorophenyl)thiophenol; .	1443306-13-5		5g	€1373.40	2023-06-16
abcr	AB434762-1g	3-(3-Chloro-5-fluorophenyl)thiophenol; .	1443306-13-5		1g	€1621.70	2025-02-20
abcr	AB434762-5g	3-(3-Chloro-5-fluorophenyl)thiophenol; .	1443306-13-5		5g	€1373.40	2023-09-04
Ambeed	A198896-1g	3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-thiol	1443306-13-5	97%	1g	$441.0	2024-04-23
Crysdot LLC	CD12143038-1g	3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-thiol	1443306-13-5	97%	1g	$437	2024-07-23
Crysdot LLC	CD12143038-5g	3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-thiol	1443306-13-5	97%	5g	$1177	2024-07-23
Crysdot LLC	CD12143038-10g	3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-thiol	1443306-13-5	97%	10g	$1882	2024-07-23
Crysdot LLC	CD12143038-25g	3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-thiol	1443306-13-5	97%	25g	$3454	2024-07-23

3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL

Recent Advances in the Study of 3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL (CAS: 1443306-13-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL (CAS: 1443306-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL as a key intermediate in the synthesis of novel bioactive molecules. Its biphenyl scaffold, combined with the presence of chloro and fluoro substituents, offers a versatile platform for further chemical modifications. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements involves the application of 3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL in the design of covalent inhibitors. The thiol group in the molecule enables the formation of disulfide bonds with cysteine residues in target proteins, leading to irreversible inhibition. This mechanism has been exploited in the development of inhibitors for kinases and proteases, which are critical targets in cancer and autoimmune diseases.

In addition to its role as a covalent modifier, recent structural-activity relationship (SAR) studies have demonstrated that modifications to the biphenyl core of 3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL can significantly influence its binding affinity and selectivity. For instance, introducing electron-withdrawing or electron-donating groups at specific positions has been shown to enhance interactions with target proteins, thereby improving potency.

From a pharmacological perspective, preliminary in vitro and in vivo studies have shown promising results. The compound exhibits favorable pharmacokinetic properties, including good solubility and metabolic stability, making it a viable candidate for further preclinical development. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in future research.

In conclusion, 3-CHLORO-5-FLUORO-[1,1-BIPHENYL]-3-THIOL (CAS: 1443306-13-5) represents a valuable chemical entity with broad applications in drug discovery and chemical biology. Ongoing research efforts are expected to uncover additional therapeutic potentials and optimize its properties for clinical translation. This brief underscores the importance of continued investigation into this compound and its derivatives to fully realize their biomedical potential.